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Compound of Interest

Compound Name: Persteril

Cat. No.: B1230563 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the efficacy of Persteril, a peracetic acid (PAA)-

based disinfectant, in experimental settings where organic matter is present.

Frequently Asked Questions (FAQs)
Q1: Why is the efficacy of my Persteril solution reduced when working with samples high in

organic content like proteins, cell culture media, or soil?

A1: The active ingredient in Persteril, peracetic acid (PAA), is a strong oxidizing agent. It

inactivates pathogens by denaturing proteins, disrupting cell wall permeability, and oxidizing

various cellular components.[1] However, PAA is not specific to microbial cells and will readily

react with any organic material present in the environment. This reaction consumes the PAA,

reducing the available concentration to act on the target microorganisms. In essence, the

organic load "uses up" the disinfectant before it can effectively sterilize or disinfect the intended

surface or liquid.

Q2: How much should I increase the concentration of Persteril in the presence of organic

matter?

A2: The required concentration of Persteril increases significantly in the presence of organic

material. While less than 100 ppm of PAA can inactivate bacteria and fungi in under 5 minutes

in clean conditions, 200-500 ppm is necessary when organic matter is present.[1] For viruses,

the effective concentration can range from 12 to 2250 ppm depending on the specific virus and
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the organic load.[1] It is crucial to validate the required concentration for your specific

application and organic soil level.

Q3: Can I pre-mix Persteril with detergents to perform a one-step cleaning and disinfection?

A3: Studies have shown that combining Persteril with certain detergents can be effective for a

one-stage disinfection and washing process. The efficiency and stability of such mixtures have

been found to be similar to aqueous solutions of Persteril alone, ensuring a satisfactory

bactericidal effect even after 19 days of storage under specific laboratory conditions. However,

the sporicidal effect of such mixtures may be more limited. It is recommended to use this

approach for general disinfection, but for applications requiring high-level sporicidal activity, a

two-step process of cleaning followed by disinfection is still the gold standard.

Q4: Are there formulated PAA-based disinfectants that perform better than a standard Persteril
solution in the presence of organic soil?

A4: Yes, fully formulated disinfectants often outperform simple aqueous solutions of PAA.[2]

These formulations contain additives such as stabilizers, wetting agents, and other synergistic

compounds that can enhance the stability of PAA and improve its contact with microbes, even

in the presence of organic matter.[2][3] For example, a formulated PAA product, Surfex, was

shown to completely inactivate a Staphylococcus aureus biofilm in the presence of soil, while a

standard PAA solution (Proxitane) failed under the same conditions.[2]

Q5: How does temperature affect the performance of Persteril, especially when organic matter

is present?

A5: Higher temperatures can accelerate the decomposition of PAA, a process that is already

hastened by the presence of organic matter and impurities like heavy metals.[4] However, for

some applications, a moderate increase in temperature (e.g., to around 50°C) is used in

automated systems to enhance the sterilization process.[1] It is a delicate balance; while higher

temperatures can increase reaction rates and potentially improve disinfection efficacy, they can

also lead to a more rapid loss of the active ingredient. The optimal temperature should be

determined based on the specific application and the stability of the Persteril solution under

those conditions.
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Issue: Inconsistent or failed disinfection/sterilization
results in the presence of organic matter.
Possible Cause 1: Insufficient Concentration of Persteril

Troubleshooting Step: The organic load in your samples is likely consuming a significant

portion of the active PAA.

Solution: Increase the concentration of your working Persteril solution. Refer to the

quantitative data tables below for guidance on the required concentrations for different

organic loads and microorganisms. It is highly recommended to perform a validation study

to determine the optimal concentration for your specific experimental conditions.

Possible Cause 2: Inadequate Contact Time

Troubleshooting Step: The reaction between PAA and organic matter is rapid. If the contact

time is too short, the PAA may be depleted before it can effectively kill the microorganisms.

Solution: Increase the contact time of the Persteril solution with the sample or surface.

Ensure that the surface remains wet with the disinfectant for the entire duration of the

recommended contact time.

Possible Cause 3: Poor Pre-cleaning

Troubleshooting Step: The presence of visible or even microscopic organic soil can severely

inhibit the action of Persteril. This is particularly critical for biofilms, where the extracellular

polymeric substance (EPS) matrix protects the embedded microbes.

Solution: Implement a thorough pre-cleaning step before disinfection. Use a suitable

detergent to physically remove as much organic matter as possible. This will significantly

reduce the PAA demand and improve the efficacy of the subsequent disinfection step.

Studies have shown that residual biomass from a previously disinfected biofilm can

enhance the tolerance of subsequent biofilms to PAA by a large margin.[5]

Possible Cause 4: Instability of the Working Solution
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Troubleshooting Step: Diluted solutions of Persteril are less stable than the concentrate and

can degrade over time, especially in the presence of contaminants.

Solution: Prepare fresh working solutions of Persteril daily. If dilution is necessary, use

purified water, as tap water can contain metal ions (iron, copper, manganese) that catalyze

the decomposition of PAA.[4] Store Persteril concentrates in a cool, dark place as

recommended by the manufacturer.

Data Presentation
Table 1: Peracetic Acid Concentration Required for Efficacy in the Presence of Organic Matter

Microorganism
Type

Condition
Required PAA
Concentration
(ppm)

Contact Time Reference

Bacteria, Fungi,

Yeasts
Clean Conditions < 100 < 5 minutes [1]

Bacteria, Fungi,

Yeasts

With Organic

Matter
200 - 500 Varies [1]

Viruses
With Organic

Matter
12 - 2250 Varies [1]

Bacterial Spores Suspension 500 - 10,000 15 sec - 30 min [1]

C. difficile spores
Heavily Soiled

Conditions
4000 15 seconds [6]

Table 2: Log Reduction of Staphylococcus aureus Biofilm with PAA-based Disinfectants (5-

minute contact time)
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Disinfectant Condition Log10 Reduction Reference

Proxitane (Standard

PAA)
Without Soil ~2.0 [2]

Proxitane (Standard

PAA)
With Soil No reduction [2]

Surfex (Formulated

PAA)
With Soil

6.3 (Complete

inactivation)
[2]

Experimental Protocols
Protocol: Evaluating Persteril Efficacy in the Presence
of Organic Matter (Suspension Test)
This protocol is a generalized method based on European Suspension Test standards (e.g., EN

14476).

Preparation of Microbial Suspension:

Culture the desired test microorganism (e.g., bacteria, yeast, spores) under optimal

conditions.

Harvest the microorganisms and suspend them in a suitable diluent to achieve a high

concentration (e.g., 108 CFU/mL for bacteria).

Preparation of Organic Soil:

Prepare a standardized organic soil solution. A common example is a solution of Bovine

Serum Albumin (BSA) and/or other proteins to simulate "dirty" conditions.

Test Procedure:

In a sterile tube, mix 1 part organic soil solution with 1 part of the microbial suspension.

Add 8 parts of the Persteril working solution at the desired test concentration.

Start a timer immediately upon adding the disinfectant.
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At predetermined contact times (e.g., 1, 5, 15, 30 minutes), transfer a 1 mL aliquot of the

mixture to a tube containing 9 mL of a suitable neutralizer solution. The neutralizer stops

the action of the PAA.

Perform serial dilutions of the neutralized sample.

Plate the dilutions onto appropriate growth media.

Controls:

Neutralizer Efficacy Control: Verify that the neutralizer effectively inactivates the Persteril
solution and is not toxic to the microorganism.

Microbial Count Control: Determine the initial concentration of the microorganism in the

test suspension without disinfectant.

Data Analysis:

Incubate the plates and count the number of colonies.

Calculate the log10 reduction in microbial count for each concentration and contact time

compared to the initial microbial count control.

Mandatory Visualizations
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Caption: Experimental workflow for testing disinfectant efficacy.
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Caption: PAA inactivation by organic matter.
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Caption: Troubleshooting disinfection failure logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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